Cas no 1261578-20-4 (2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile is a fluorinated pyridine derivative with a trifluoromethylphenyl substitution, offering unique reactivity and structural versatility in synthetic chemistry. Its electron-withdrawing fluorine and trifluoromethyl groups enhance its utility as an intermediate in pharmaceuticals, agrochemicals, and material science applications. The nitrile functional group provides a handle for further derivatization, enabling the synthesis of heterocycles, amides, or carboxylic acids. The compound's rigid aromatic core and fluorine substitution contribute to improved metabolic stability and binding affinity in bioactive molecules. Its high purity and well-defined structure make it suitable for precision applications in medicinal chemistry and catalysis research.

2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile structure

1261578-20-4 structure

Product Name:2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

CAS No:1261578-20-4

MF:C₁₄H₈F₄N₂

MW:280.220336914063

CID:4923936

Update Time:2025-06-11

2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
- Inchi： 1S/C14H8F4N2/c15-13-7-9(4-5-19)6-12(20-13)10-2-1-3-11(8-10)14(16,17)18/h1-3,6-8H,4H2
- InChI Key： AKZRAPSQEYYASC-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=C(CC#N)C=C(N=1)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 373
XLogP3: 3.5
Topological Polar Surface Area: 36.7

2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023027930-250mg	2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile	1261578-20-4	97%	250mg	$734.40	2023-09-03
Alichem	A023027930-500mg	2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile	1261578-20-4	97%	500mg	$940.80	2023-09-03
Alichem	A023027930-1g	2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile	1261578-20-4	97%	1g	$1696.80	2023-09-03

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Additional information on 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261578-20-4)

2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261578-20-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylphenyl and fluoro-pyridine moieties, has garnered attention due to its potential as a building block in drug discovery and material science. Its molecular structure combines a pyridine core with a fluorine substitution and a cyanoacetonitrile functional group, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile stems from their enhanced metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry. Researchers frequently search for "fluorinated pyridine derivatives" or "CAS 1261578-20-4 applications" to explore its role in developing kinase inhibitors or antimicrobial agents. The compound's trifluoromethyl group is particularly noteworthy, as it often improves binding affinity and bioavailability in target molecules.

In the context of current trends, 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile aligns with the demand for sustainable synthetic methodologies. Questions like "How to synthesize fluorinated pyridines?" or "Green chemistry approaches for trifluoromethyl compounds" reflect the industry's focus on eco-friendly processes. This compound can be synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, methods that are increasingly optimized for minimal environmental impact.

Another hot topic is the compound's potential in crop protection. Agrochemical researchers investigate "pyridine-based fungicides" and "fluorinated agrochemicals" due to their efficacy against resistant pathogens. The cyanoacetonitrile moiety in CAS 1261578-20-4 may contribute to novel modes of action, addressing global food security challenges. Additionally, its physicochemical properties, such as logP and solubility, are frequently analyzed to predict environmental fate—a key concern in regulatory submissions.

From a technical perspective, 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile exhibits a melting point range of 120–125°C and requires storage under inert conditions to maintain stability. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, as purity thresholds (>98%) are critical for downstream applications. Searches for "CAS 1261578-20-4 spectral data" or "pyridine derivative characterization" highlight the need for reliable reference standards in R&D.

In summary, 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile represents a cutting-edge intersection of fluorine chemistry and heterocyclic synthesis. Its relevance to drug development, agrochemical innovation, and green chemistry ensures continued interest across scientific disciplines. As research progresses, this compound may unlock new pathways for addressing unmet medical and agricultural needs.